N-(2-ethoxyphenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-(4-ethoxyphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C20H22N4O3/c1-4-26-16-12-10-15(11-13-16)24-14(3)19(22-23-24)20(25)21-17-8-6-7-9-18(17)27-5-2/h6-13H,4-5H2,1-3H3,(H,21,25)
• InChI Key: FNVFSMLXWWROSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3OCC)C
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

N-(2-ethoxyphenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activities of 1,2,4-Triazole Derivatives

1,2,4-Triazole derivatives have been synthesized and evaluated for their antimicrobial activities. The synthesis involves reactions of various ester ethoxycarbonylhydrazones with primary amines, leading to novel compounds. Some of these derivatives exhibit good to moderate activities against test microorganisms, suggesting potential applications in developing antimicrobial agents (Bektaş et al., 2007).

Synthesis and Biological Activity of Triazole-Containing Compounds

Research has also focused on synthesizing new triazole-containing compounds with potential biological activities. For instance, the condensation of isocyanates with amines has led to compounds with distinct effective inhibition on the proliferation of cancer cell lines, indicating potential applications in cancer research (Lu et al., 2017). Additionally, triazole derivatives have been investigated for their potential as HIV-1 inhibitors, showcasing the versatility of this chemical scaffold in medicinal chemistry (Larsen et al., 1999).

Applications in Fluorescence and Light Emission

N-Ethoxycarbonylpyrene and perylene thioamides, structurally related to the query compound, have been used to synthesize fluorescent dyes with applications in light emission. These dyes display fluorescence across a wide range of wavelengths, with potential applications in materials science and as probes in biological systems (Witalewska et al., 2019).